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Compound of Interest

3-Methylbenzo[b]thiophene-2-
Compound Name:
carboxaldehyde

Cat. No. B122132

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylbenzo[b]thiophene-2-carboxaldehyde is a heterocyclic aldehyde containing a
benzothiophene core. This scaffold is of significant interest in medicinal chemistry and
materials science due to the diverse biological activities and electronic properties exhibited by
its derivatives. Accurate determination of the physicochemical properties of this compound,
such as its melting point, is a fundamental prerequisite for its identification, purification, and
application in further research and development. This guide provides a comprehensive
overview of the melting point of 3-Methylbenzo[b]thiophene-2-carboxaldehyde, supported
by a detailed experimental protocol for its determination.

Physicochemical Data

The melting point of 3-Methylbenzo[b]thiophene-2-carboxaldehyde has been reported by
various chemical suppliers. A summary of the available data is presented in Table 1. The slight
variations in the reported melting point ranges can be attributed to differences in the purity of
the substance and the analytical method employed for its determination.

Table 1: Reported Melting Point of 3-Methylbenzo[b]thiophene-2-carboxaldehyde
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Parameter Reported Value Source(s)

Matrix Scientific[1], Fisher

Melting Point 88-90 °C o
Scientific[2]
Melting Point 85-89 °C Thermo Fisher Scientific[3]
Fisher Scientific[2], Santa Cruz
Molecular Formula C10HsOS )
Biotechnology[4]
Molecular Weight 176.24 g/mol Matrix Scientific[1]
Matrix Scientific[1], Fisher
CAS Number 22053-74-3

Scientific[2]

Experimental Protocol: Melting Point Determination

The following is a standard protocol for the determination of the melting point of a solid organic
compound such as 3-Methylbenzo[b]thiophene-2-carboxaldehyde using the capillary
method with a modern melting point apparatus.

Materials and Equipment:

e 3-Methylbenzo[b]thiophene-2-carboxaldehyde (powdered)
o Capillary tubes (sealed at one end)

» Melting point apparatus

e Spatula

o Mortar and pestle (if the sample is not finely powdered)

o Thermometer (calibrated)

Procedure:

e Sample Preparation:
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o Ensure the sample of 3-Methylbenzo[b]thiophene-2-carboxaldehyde is completely dry
and in the form of a fine powder.[1] If necessary, gently grind the crystals using a mortar
and pestle.

e Loading the Capillary Tube:
o Press the open end of a capillary tube into the powdered sample.[3]

o Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end.

[3]

o Continue this process until the sample column is approximately 2-3 mm high.[2] An
excessive amount of sample can lead to a broader melting point range.[3]

e Melting Point Measurement:
o Place the loaded capillary tube into the sample holder of the melting point apparatus.[5]

o If the approximate melting point is known (from the data in Table 1), set the apparatus to
heat rapidly to a temperature about 15-20 °C below the expected melting point.[3]

o Once this temperature is reached, reduce the heating rate to 1-2 °C per minute to allow for
accurate observation.[2][3]

o Observe the sample through the magnifying eyepiece.
e Recording the Melting Range:

o Record the temperature at which the first drop of liquid is observed. This is the initial
melting point.

o Continue to observe the sample and record the temperature at which the last solid crystal
melts completely into a clear liquid. This is the final melting point.

o The recorded melting point should be expressed as a range from the initial to the final
temperature.

e Post-Measurement:
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o Turn off the melting point apparatus and allow it to cool.

o Dispose of the used capillary tube in a designated glass waste container. Do not reuse
capillary tubes.

Experimental Workflow Visualization

The logical flow of the melting point determination protocol is illustrated in the following
diagram.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. westlab.com [westlab.com]

e 2. jk-sci.com [jk-sci.com]

e 3. nsmnl.uh.edu [nsmnl.uh.edu]

e 4. SSERC | Melting point determination [sserc.org.uk]
e 5. chem.libretexts.org [chem.libretexts.org]

« To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
3-Methylbenzo[b]thiophene-2-carboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b122132#melting-point-of-3-methylbenzo-b-
thiophene-2-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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